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The term "YO-2" presents a fascinating case of scientific ambiguity, referring to two distinct

concepts in chemistry and biology. For researchers, scientists, and drug development

professionals, a clear understanding of these different meanings is crucial. This technical guide

will delve into the core of both interpretations, providing available data, experimental context,

and the researchers associated with key findings.

Interpretation 1: YO₂, Yttrium (II) Oxide
In the realm of inorganic chemistry, YO₂ represents the chemical formula for Yttrium (II) oxide.

Yttrium, a rare-earth element, and its compounds are subjects of ongoing research for their

potential applications in materials science and electronics.

Researchers and Key Experiments:

While the discovery of yttrium itself dates back to the late 18th century, specific experimental

data on the gas-phase ion energetics of YO₂ was notably presented in a 1998 paper by H.B.

Wu and L.S. Wang.[1] Their work on the photoelectron spectroscopy of yttrium oxide clusters

provided valuable insights into the electronic structure of these molecules.

Experimental Protocols:

The primary experimental method cited for the characterization of YO₂ is Photoelectron

Spectroscopy (PES). This technique involves irradiating a sample with high-energy photons

and measuring the kinetic energy of the emitted electrons.
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Experimental Workflow: Photoelectron Spectroscopy of YO₂
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Caption: Workflow for Photoelectron Spectroscopy of YO₂.

Data Presentation:

The key quantitative data from the work of Wu and Wang relates to the electron affinity of YO₂.

Compound Formula Electron Affinity (eV)

Yttrium (II) Oxide YO₂ 2.000 ± 0.020[1]

Interpretation 2: YO₂, Fractional Saturation of
Hemoglobin
In the biological and medical fields, YO₂ (often written as YO2) denotes the fractional saturation

of hemoglobin with oxygen. This is a critical parameter in physiology and respiratory medicine,

quantifying the extent to which the oxygen-carrying capacity of the blood is utilized.

Conceptual Framework:

YO₂ is not a substance that was "discovered" but rather a fundamental physiological

measurement. It is defined as the ratio of the concentration of oxyhemoglobin (hemoglobin

bound to oxygen) to the total concentration of hemoglobin. The relationship between YO₂ and

the partial pressure of oxygen (pO₂) is described by the oxygen-hemoglobin dissociation curve,
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a sigmoidal curve that is a hallmark of the cooperative binding of oxygen to the four subunits of

the hemoglobin molecule.

Logical Relationship: Oxygen-Hemoglobin Saturation

Influencing Factors

Hemoglobin Binding

Resulting Saturation

Partial Pressure
of Oxygen (pO₂)

Cooperative Binding
to Hemoglobin

pH
(Bohr Effect) Temperature 2,3-DPG

Fractional Saturation
(YO₂)

Click to download full resolution via product page

Caption: Factors influencing the fractional saturation of hemoglobin (YO₂).

Data Presentation:

The quantitative understanding of YO₂ is typically represented by the oxygen-hemoglobin

dissociation curve. A key data point on this curve is the P50 value, the partial pressure of

oxygen at which hemoglobin is 50% saturated (YO₂ = 0.5).
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Parameter Description
Typical Value (Human
Arterial Blood)

P50 pO₂ at 50% Hb saturation ~26.6 mmHg

It is important to note that various factors can shift this curve, altering the P50 value and thus

the oxygen affinity of hemoglobin. For instance, a decrease in pH (Bohr effect), an increase in

temperature, or an increase in the concentration of 2,3-diphosphoglycerate (2,3-DPG) will shift

the curve to the right, increasing the P50 and facilitating oxygen release to the tissues.

In conclusion, while the query for "YO-2" is ambiguous, it opens the door to exploring two

distinct and important scientific concepts. For materials scientists, it points to the properties of

yttrium oxides, while for biologists and medical professionals, it is a cornerstone of respiratory

physiology. The provided data and diagrams offer a foundational technical overview for both

interpretations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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